N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-11-9-13(15)7-8-14(11)16-19(17,18)10-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3
• InChI Key: USXXDHJSIDBRMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol

Description

N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide, also known as FMPS, is a chemical compound that belongs to the sulfonamide class of compounds. It is commonly used in scientific research as a tool to study the activity of enzymes and receptors in biological systems. This compound has been found to have a wide range of applications in the field of biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide involves the inhibition of the activity of enzymes and receptors in biological systems. It achieves this by binding to the active site of the target protein, thereby preventing its activity. The binding of N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide to the target protein is reversible, allowing for the study of the protein's function in the absence and presence of the compound.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide are dependent on the target protein it inhibits. For example, the inhibition of carbonic anhydrase enzymes by N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide can lead to a decrease in the production of bicarbonate ions, which are important for the regulation of acid-base balance in the body. The inhibition of ion channels and receptors by N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide can lead to changes in the electrical activity of cells, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide in lab experiments is its potency and specificity for certain target proteins. This allows for the study of the function of these proteins in a controlled environment. However, one limitation of using N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide is that it may not be effective in inhibiting all target proteins, and its effects may be dependent on the experimental conditions used.

Future Directions

There are several future directions for the use of N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide in scientific research. One potential application is in the development of new drugs for the treatment of diseases such as cancer and neurological disorders. N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide has also been found to have potential as a tool for the study of protein-protein interactions, which play a crucial role in many biological processes. Additionally, the development of new synthetic methods for the production of N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide could lead to the discovery of new compounds with improved properties for use in scientific research.

Synthesis Methods

The synthesis of N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide can be achieved through several methods. One of the most commonly used methods involves the reaction of 4-fluoro-2-methylbenzenesulfonyl chloride with aniline in the presence of a base such as triethylamine. The reaction yields N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide as a white solid with a high yield.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide has been extensively used in scientific research as a tool to study the activity of enzymes and receptors in biological systems. It has been found to be a potent inhibitor of carbonic anhydrase enzymes, which play a crucial role in the regulation of acid-base balance in the body. N-(4-fluoro-2-methylphenyl)-1-phenylmethanesulfonamide has also been found to inhibit the activity of certain ion channels and receptors, making it a valuable tool for studying the function of these proteins.